Cas no 1407884-18-7 (4-4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-methyl-1H-pyrazole)

• Product Name: 4-4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-methyl-1H-pyrazole
• CAS No: 1407884-18-7
• MF: C₁₆H₂₀BClN₂O₂
• MW: 318.606203079224
• CID: 5465669
• PubChem ID: 70978525
• Update Time: 2025-08-04

4-4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-methyl-1H-pyrazole
• 4-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-methylpyrazole
• Z2181775799
• 4-[4-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-methyl-1H-pyrazole
• 4-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborol an-2-yl)phenyl]-1-methyl-1H-pyrazole
• 4-4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-methyl-1H-pyrazole

• Inchi： 1S/C16H20BClN2O2/c1-15(2)16(3,4)22-17(21-15)13-8-11(6-7-14(13)18)12-9-19-20(5)10-12/h6-10H,1-5H3
• InChI Key： RUNFBGVZTQWRDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NN(C)C=2)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 318.1306357 g/mol
• Monoisotopic Mass: 318.1306357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.6
• Topological Polar Surface Area: 36.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-methyl-1H-pyrazole

Compound CAS No. 1407884-18-7: A Comprehensive Overview

The compound with CAS No. 1407884-18-7, known as 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-methyl-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring system with a boron-containing dioxaborolane moiety and a chlorophenyl group. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of advanced pharmaceutical agents. The pyrazole ring is well-known for its ability to act as a bioisostere of nitrogen-containing heterocycles, which can enhance the pharmacokinetic properties of drugs. The presence of the chlorophenyl group further enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

The dioxaborolane moiety in this compound plays a crucial role in its reactivity and functionality. This group is commonly used in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is widely employed in organic synthesis to form carbon-carbon bonds. The tetramethyl substitution pattern on the dioxaborolane ring ensures high thermal stability and reactivity under mild conditions, making this compound ideal for large-scale synthesis processes.

One of the most exciting developments involving this compound is its application in the field of boron-based materials. Researchers have explored its use in creating novel boron-containing polymers and ceramics, which exhibit exceptional mechanical and thermal properties. These materials have potential applications in aerospace engineering and high-performance electronics.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and boronate ester formation. The reaction sequence typically begins with the preparation of the pyrazole derivative followed by the introduction of the chlorophenyl group through electrophilic substitution. The final step involves coupling with the dioxaborolane fragment under catalytic conditions to yield the target molecule.

The structural integrity and functional versatility of CAS No. 1407884-18-7 make it a valuable asset in modern chemical research. Its ability to serve as both a synthetic intermediate and a standalone material highlights its broad utility across diverse scientific disciplines.